Cas no 2137689-48-4 (2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol)

2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol is a synthetic compound with notable chemical properties. It exhibits high stability, making it suitable for various applications. The trifluoromethyl group imparts unique electronic characteristics, enhancing its reactivity in organic synthesis. This compound is a valuable building block for the development of pharmacologically active molecules.
2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol structure
2137689-48-4 structure
Product Name:2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
CAS No:2137689-48-4
MF:C12H14F3N3O
MW:273.254272937775
CID:6510832
PubChem ID:165961055
Update Time:2025-07-15

2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
    • 2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
    • 2137689-48-4
    • EN300-1077868
    • Inchi: 1S/C12H14F3N3O/c1-11(2,3)6-8-16-9-4-7(12(13,14)15)5-10(19)18(9)17-8/h4-5H,6H2,1-3H3,(H,16,17)
    • InChI Key: RJICMBWTYAKRFE-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(N2C(=C1)N=C(CC(C)(C)C)N2)=O)(F)F

Computed Properties

  • Exact Mass: 273.10889656g/mol
  • Monoisotopic Mass: 273.10889656g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.7Ų

2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1077868-0.05g
2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2137689-48-4 95%
0.05g
$624.0 2023-10-28
Enamine
EN300-1077868-0.1g
2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2137689-48-4 95%
0.1g
$653.0 2023-10-28
Enamine
EN300-1077868-0.25g
2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2137689-48-4 95%
0.25g
$683.0 2023-10-28
Enamine
EN300-1077868-0.5g
2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2137689-48-4 95%
0.5g
$713.0 2023-10-28
Enamine
EN300-1077868-1.0g
2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2137689-48-4
1g
$743.0 2023-05-23
Enamine
EN300-1077868-2.5g
2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2137689-48-4 95%
2.5g
$1454.0 2023-10-28
Enamine
EN300-1077868-5.0g
2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2137689-48-4
5g
$2152.0 2023-05-23
Enamine
EN300-1077868-10.0g
2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2137689-48-4
10g
$3191.0 2023-05-23
Enamine
EN300-1077868-1g
2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2137689-48-4 95%
1g
$743.0 2023-10-28
Enamine
EN300-1077868-5g
2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2137689-48-4 95%
5g
$2152.0 2023-10-28

Additional information on 2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol (CAS No. 2137689-48-4)

The compound 2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol, identified by its CAS number 2137689-48-4, represents a fascinating molecule in the realm of pharmaceutical chemistry. This heterocyclic compound combines a triazoloapyridine core with functional groups that make it a promising candidate for further exploration in medicinal chemistry. The presence of a trifluoromethyl group and an isopropyl substituent introduces unique electronic and steric properties, which are critical in modulating biological activity.

Recent advancements in drug discovery have highlighted the significance of heterocyclic scaffolds due to their diverse pharmacological profiles. The triazoloapyridine motif is particularly noteworthy, as it has been extensively studied for its potential in inhibiting various enzymatic targets. For instance, derivatives of this scaffold have shown promise in targeting enzymes involved in cancer metabolism and inflammation. The specific arrangement of atoms in 2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol suggests that it may interact with biological targets in a manner that could lead to therapeutic benefits.

The trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability and binding affinity. Its incorporation into the molecule can significantly influence the compound's interaction with biological receptors. Studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic properties, making them more suitable for clinical applications. In the context of 2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol, this group likely contributes to its stability and reactivity under physiological conditions.

The isopropyl substituent at the 2-position of the triazoloapyridine ring adds another layer of complexity to the molecule's structure. This substituent can influence both the electronic distribution and the steric environment around the active site of potential biological targets. Computational studies have shown that such modifications can fine-tune binding interactions, leading to enhanced efficacy or selectivity. The combination of these structural features makes 2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol an intriguing candidate for further investigation.

In the field of medicinal chemistry, the development of novel heterocyclic compounds is driven by the need for more effective and selective therapeutic agents. The triazoloapyridine scaffold has emerged as a versatile platform for designing molecules with diverse biological activities. Researchers have explored various derivatives of this scaffold for their potential in treating diseases such as cancer and neurological disorders. The compound in question (CAS No. 2137689-48-4) is part of this ongoing effort to discover new pharmacophores with improved therapeutic profiles.

One of the most compelling aspects of 2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol is its potential to serve as a lead compound for drug development. Its unique structural features suggest that it may interact with biological targets in ways that are not yet fully understood. Further studies are needed to elucidate its mechanism of action and to explore its potential therapeutic applications. Preliminary experiments have shown promising results in vitro, indicating that this compound may possess significant biological activity.

The synthesis of this compound involves complex organic transformations that highlight the expertise required in medicinal chemistry. The introduction of both the trifluoromethyl and isopropyl groups requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. This progress has enabled researchers to explore more intricate structures and to develop novel compounds with tailored properties.

As research continues to uncover new biological targets and mechanisms of disease, compounds like CAS No. 2137689-48-4 will play an increasingly important role in drug discovery efforts. The combination of computational modeling and experimental validation is essential for understanding how these molecules interact with biological systems. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can accelerate the development of new therapeutic agents that address unmet medical needs.

The future prospects for 2-(2,2-dimethylpropyl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol are promising given its unique structural features and preliminary biological activity. Further research will be needed to fully characterize its pharmacological properties and to determine its potential as a drug candidate. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion,CAS No 2137689 48 4 represents an exciting opportunity for innovation in pharmaceutical chemistry。 Its intricate structure, featuring both a trifluoromethyl group and an isopropyl substituent, positions it as a compelling candidate for further exploration。 As our understanding of disease mechanisms evolves, so too does our ability to design molecules that target these processes effectively。 The continued development of novel heterocyclic compounds like this one will undoubtedly contribute significantly to advances in medicine。

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd